Cas no 88961-86-8 (Ethanone, 1-[5-[2-[[(4-methylphenyl)sulfonyl]oxy]ethyl]-2-thienyl]-)

Ethanone, 1-[5-[2-[[(4-methylphenyl)sulfonyl]oxy]ethyl]-2-thienyl]- structure
88961-86-8 structure
Product Name:Ethanone, 1-[5-[2-[[(4-methylphenyl)sulfonyl]oxy]ethyl]-2-thienyl]-
CAS No:88961-86-8
MF:C15H16O4S2
MW:324.415142059326
CID:618086
PubChem ID:71320997
Update Time:2025-04-19

Ethanone, 1-[5-[2-[[(4-methylphenyl)sulfonyl]oxy]ethyl]-2-thienyl]- Chemical and Physical Properties

Names and Identifiers

    • Ethanone, 1-[5-[2-[[(4-methylphenyl)sulfonyl]oxy]ethyl]-2-thienyl]-
    • 2-(5-acetylthiophen-2-yl)ethyl 4-methylbenzenesulfonate
    • 2-(5-Acetylthiophen-2-yl)ethyl 4-methylbenzene-1-sulfonate
    • 88961-86-8
    • SCHEMBL4056460
    • DTXSID20750858
    • Inchi: 1S/C15H16O4S2/c1-11-3-6-14(7-4-11)21(17,18)19-10-9-13-5-8-15(20-13)12(2)16/h3-8H,9-10H2,1-2H3
    • InChI Key: OFDKYMDSRWXFLE-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(C)=CC=1)(=O)(=O)OCCC1=CC=C(C(C)=O)S1

Computed Properties

  • Exact Mass: 324.04900133g/mol
  • Monoisotopic Mass: 324.04900133g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 6
  • Complexity: 447
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 97.1Ų
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